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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known thermodynamic properties of
phosphorus sulfides, a class of inorganic compounds with significant applications in various
fields, including the development of pharmaceuticals and agrochemicals. This document
summarizes key quantitative data, outlines experimental methodologies for their determination,
and presents a logical workflow for these experimental processes.

Introduction to Phosphorus Sulfides

Phosphorus sulfides are a family of compounds with the general formula P4aSn (where n can
range from 2 to 10). Among these, phosphorus pentasulfide (P4S10) and phosphorus
sesquisulfide (P4Ss) are of significant commercial importance.[1] PsSio is a key reagent in the
synthesis of organosulfur compounds, including insecticides and lubricant additives, while P4Ss
is notably used in the production of "strike-anywhere" matches. Several other phosphorus
sulfides, often existing as isomers, are also known, including P4Sa, P4Ss, P4Ss, P4S7, P4Ss, and
P4So. The molecular structures of all known phosphorus sulfides are based on a tetrahedral
arrangement of four phosphorus atoms.

Thermodynamic Data of Phosphorus Sulfides

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b7769721?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Phosphorus_pentasulfide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The following tables summarize the available quantitative thermodynamic data for key
phosphorus sulfides. It is important to note that comprehensive thermodynamic data for all
known phosphorus sulfides is not readily available in the literature. The data presented here is
primarily for the most well-studied compounds, P4Ss and P4S1o. All data is for the standard
state (25 °C and 100 kPa) unless otherwise specified.

Table 1: Standard Enthalpy of Formation (AfH°®)

Compound Formula State AfHe° (kd/mol)
Phosphorus .

o P4Ss solid -154.808[2]
Sesquisulfide
Phosphorus

_— PaSs gas -81.1696[2]
Sesquisulfide
Phosphorus .

P4Si10 solid -364[3]

Pentasulfide

Note: The standard enthalpy of formation is the change in enthalpy when one mole of a
substance in its standard state is formed from its constituent elements in their standard states.
For phosphorus, the standard reference state is white phosphorus.[4][5]

Table 2: Standard Molar Entropy (S°)

Compound Formula State S° (JImol-K)
Phosphorus _

L P4Ss solid 200.832[2]
Sesquisulfide
Phosphorus

- PaSs gas 319.15552[2]
Sesquisulfide
Phosphorus _

P4Si10 solid 381.7[3]

Pentasulfide

Note: The standard molar entropy is the absolute entropy of one mole of a substance in its
standard state.[6][7]
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Table 3: Other Thermodynamic Properties of Phosphorus Pentasulfide (P4S10)

Property Value Units
Specific Heat Capacity (Cp) 0.67[8] J-g71.K™1
Molar Heat Capacity (Cp) 296[3] J-mol~1.K~1
Heat of Fusion (AHfus) 21.5[8] kJ-mol—t
Heat of Vaporization (AHvap) 45.3[8] kJ-mol—1
Heat of Combustion -253.3 x 10°[9] J/kg

Experimental Protocols for Determining
Thermodynamic Properties

The determination of the thermodynamic properties of phosphorus sulfides involves a range of
experimental techniques. Below are detailed methodologies for key experiments.

Determination of Enthalpy of Formation by Calorimetry

The standard enthalpy of formation of phosphorus sulfides can be determined using
calorimetry, which measures the heat released or absorbed during a chemical reaction.

3.1.1. Combustion Calorimetry

For compounds like phosphorus sulfides, combustion calorimetry is a common method. The
enthalpy of combustion can be measured, and then Hess's Law can be applied to calculate the
enthalpy of formation.

o Apparatus: A rotating-bomb calorimeter is particularly suitable for sulfur-containing
compounds to ensure complete combustion and dissolution of the products in the absorbing
solution.

e Procedure:

o A precisely weighed sample of the phosphorus sulfide is placed in a crucible inside the
bomb calorimeter.
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o The bomb is sealed and pressurized with excess pure oxygen.

o Asmall, known amount of a suitable absorbing solution (e.g., water or a dilute oxidizing
agent) is added to the bomb to dissolve the combustion products (phosphorus oxides and
sulfur oxides).

o The bomb is placed in a calorimeter vessel containing a known mass of water.
o The initial temperature of the water is recorded.
o The sample is ignited electrically.

o The temperature of the water is recorded at regular intervals until it reaches a maximum
and then begins to cool.

o The heat capacity of the calorimeter system (bomb, water, etc.) is determined by burning a
standard substance with a known heat of combustion (e.g., benzoic acid).

o The heat released during the combustion of the phosphorus sulfide is calculated from the
temperature change and the heat capacity of the calorimeter.

o The products of combustion are analyzed to ensure complete reaction and to correct for
any side reactions.

o Using the measured enthalpy of combustion and the known standard enthalpies of
formation of the combustion products (e.g., P4O10 and SO2), the standard enthalpy of
formation of the phosphorus sulfide is calculated using Hess's Law. For example, for the
combustion of PaSs: PaS3(s) + 802(g) — P4O1o(s) + 3S02(g) AHc = [AfH°(P4O10,S) + 3 *
AfH°(SOz, g)] - [AfH°(P4Ss, s) + 8 * AfH°(Oz, g)] Since AfH°(Oz, g) is zero by definition, the
eguation can be rearranged to solve for AfH°(P4Ss, s).

3.1.2. Reaction Calorimetry
Direct synthesis from the elements in a calorimeter can also be used.

o Apparatus: A dead-ended flow system in an electrically calibrated isoperibol calorimeter can
be employed for reactions involving gaseous reactants like chlorine, and a similar principle
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can be applied for the reaction of phosphorus with sulfur.

e Procedure:

[e]

A known amount of white phosphorus is placed in a reaction vessel within the calorimeter.

A controlled flow of molten sulfur is introduced to react with the phosphorus.

o

[¢]

The heat evolved during the reaction is measured by the temperature change of the
surrounding medium in the calorimeter.

[¢]

The calorimeter is calibrated electrically to determine its heat capacity.

[¢]

The enthalpy of formation is calculated from the heat evolved and the amount of
phosphorus sulfide formed.

Determination of Standard Molar Entropy

The standard molar entropy of a substance is determined by measuring its heat capacity as a
function of temperature from near absolute zero to the standard temperature (298.15 K).

o Apparatus: A low-temperature adiabatic calorimeter.

e Procedure:

[e]

A sample of the pure phosphorus sulfide is cooled to a temperature close to 0 K.

o Heat is supplied to the sample in small, known increments, and the resulting temperature
increase is measured precisely.

o The heat capacity (Cp) is calculated at each temperature.
o Aplot of Cp/T versus T is generated.

o The absolute entropy at a given temperature T is the area under the curve of Cp/T versus
TfromOKtoT.

o If the substance undergoes any phase transitions (e.g., solid-solid, solid-liquid, liquid-gas)
between 0 K and 298.15 K, the enthalpy of each transition (AH_trans) must be measured
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(e.g., by differential scanning calorimetry) and the entropy change for the transition
(AS_trans = AH_trans / T_trans) must be added to the integral of Cp/T dT.

Vapor Pressure Measurements

Vapor pressure data is crucial for determining the enthalpy of vaporization and for
understanding the volatility of the compounds.

 Apparatus: A static vapor pressure measurement apparatus or a Knudsen cell mass
spectrometer.

¢ Static Method:

o A sample of the phosphorus sulfide is placed in a thermostated vessel connected to a
pressure-measuring device (manometer).

o The sample is thoroughly degassed to remove any volatile impurities.

o The temperature of the sample is precisely controlled, and the corresponding vapor
pressure is measured.

o Measurements are repeated at various temperatures.

o The Clausius-Clapeyron equation (In(P) = -AHvap/R * (1/T) + C) can then be used to
determine the enthalpy of vaporization from a plot of In(P) versus 1/T.

e Knudsen Cell Mass Spectrometry:

o

This technique is suitable for measuring low vapor pressures at high temperatures.

[e]

A small amount of the sample is placed in a Knudsen cell (an effusion cell with a small
orifice).

[e]

The cell is heated in a high-vacuum system.

o

The molecules effusing from the orifice are ionized and detected by a mass spectrometer.
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o The intensity of the ion current is proportional to the partial pressure of the effusing
species.

o The relationship between ion intensity and temperature can be used to determine
thermodynamic properties.

Visualizing Experimental Workflows

The following diagram illustrates a generalized workflow for the experimental determination of
the thermodynamic properties of a phosphorus sulfide.
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A generalized workflow for determining thermodynamic properties.

Conclusion

This guide has provided a summary of the available thermodynamic data for phosphorus
sulfides and detailed the experimental methodologies used to obtain these crucial parameters.
While data for P4Ss and P4Si10 are more readily available, further research is needed to
establish a comprehensive thermodynamic database for the entire family of phosphorus
sulfides. The experimental protocols and workflows outlined herein provide a solid foundation
for researchers and scientists in drug development and other fields to understand and, where
necessary, determine the thermodynamic properties of these important compounds. The
continued investigation into the thermodynamics of phosphorus sulfides will undoubtedly
contribute to their more effective and innovative application in various scientific and industrial
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b7769721#thermodynamic-properties-of-
phosphorus-sulfides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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